Bicalutamide Chemical and Physical Properties

Names and Identifiers

- Bicalutamide
- Bicalutamide (Subject to patent free)
- 4-cyano-3-trifluoromethyl-N-(3-p-fluorophenylsulfonyl-2-hydroxy-2-methylpropionyl)aniline
- N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfonyl-2-hydroxy-2-methyl-propanamid
- Bicalutamidec
- Bicalutumide (CDX, ICI 176334, Casodex®, Cosudex®, Calutide®, Kalumid®)
- Bicaiutamide
- BicalutaMide API
- Cosudex
- ODEX
- Bicalutamide (CDX)
- Casodex
- N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide
- N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropionamide
- N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfonyl-2-hydroxy-2-methyl-propanamide
- Calutide
- ICI 176334
- N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfonyl-2-hydroxy-2-methylpropanamide
- Bicalutamide (Casodex)
- LKJPYSCBVHEWIU-UHFFFAOYSA-N
- (+-)-4'-Cyano-alpha,alpha,alpha-trifluoro-3-((p-fluorophenyl)sulfonyl)-2-methyl-m-lactotoluidide
- C18H14F4N2O4S
- ICI 176,334
- CPD000466329
- Propanami
- N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide (ACI)
- Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-, (±)- (ZCI)
- (±)-4′-Cyano-α,α,α-trifluoro-3-[(p-fluorophenyl)sulfonyl]-2-methyl-m-lactotoluidide
- Casode
- ZD 176334
- Bicalutamide for system suitability
- AC-4232
- Bicusan
- bicalutamida
- NCGC00167977-02
- HMS3654K18
- CCRIS 8728
- EX-A962
- D00961
- BICALUTAMIDE [USP MONOGRAPH]
- Bicalutamide, British Pharmacopoeia (BP) Reference Standard
- Tox21_303560
- Calumid
- Z2108698963
- SDCCGSBI-0633779.P001
- BICALUTAMIDE [USAN]
- BICALUTAMIDE (MART.)
- Bicalutamide for system suitability, European Pharmacopoeia (EP) Reference Standard
- LP01026
- 4'-cyano-3-[(4- fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-3'-trifluoromethylpropionanilide
- BICALUTAMIDE [EP MONOGRAPH]
- NSC722665
- NSC-722665
- HMS3263M13
- NCGC00261711-01
- PROPANAMIDE, N-(4-CYANO-3-(TRIFLUOROMETHYL)PHENYL)-3-((4-FLUOROPHENYL)SULFONYL)-2-HYDROXY-2-METHYL-, (+/-)-
- rac-N-(4-cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methylpropanamide
- 4'-cyano-3-(4-fluorophenylsulfonyl)-2-hydroxy-2-methyl-3'-(trifluoromethyl)propionanilide
- SR-01000759410-4
- (+-)-bicalutamide
- BDBM18525
- HSDB 7655
- HMS3714P13
- NC00201
- Propanamide, N-(4-cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methyl-, (+-)-
- Q1988832
- HMS2051B13
- (+-)-4'-Cyano-alpha,alpha,alpha-trifluoro-3-((p- fluorophenyl)sulfonyl)-2-methyl-m-lactotoluidide
- N-(4-Cyano-3-(trifluoromethyl)phenyl)3-3((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methyl-propanamide
- BICALUTAMIDE (USP IMPURITY)
- AB00639963_10
- NCGC00257459-01
- CCG-220876
- CCG-100951
- L02BB03
- Casodex (TN)
- NS00000400
- AB00639963-08
- N-(4-cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methylpropanamide
- CHEBI:91617
- BRD-A29485665-001-11-0
- BICALUTAMIDE (EP MONOGRAPH)
- SB17301
- 90357-06-5
- MLS001424047
- Bicadex
- Binabic
- Bical
- DTXSID501016794
- B3206
- HMS2089N12
- racemic bicalutamide
- BRD-A29485665-001-03-7
- BICALUTAMIDE [VANDF]
- AKOS015895073
- Pharmakon1600-01504827
- MLS000759437
- 4'-cyano-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-3'-trifluoromethylpropionanilide
- HMS3393B13
- BCP02110
- (+/-)-4'-CYANO-.ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-3-((P-FLUOROPHENYL)SULFONYL)-2-METHYL-M-LACTOTOLUIDIDE
- CHEMBL409
- NSC759816
- HMS3372K05
- A0Z3NAU9DP
- Tox21_501026
- Bicalutamide, Pharmaceutical Secondary Standard; Certified Reference Material
- N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorobenzenesulfonyl)-2-hydroxy-2-methylpropanamide
- ICI-176334
- BICALUTAMIDE [WHO-DD]
- N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorobenzene)sulfonyl]-2-hydroxy-2-methylpropanamide
- DB01128
- BCP9000408
- Bicalox
- Bicalutamide, United States Pharmacopeia (USP) Reference Standard
- BICALUTAMIDE [USP-RS]
- KS-1161
- (RS)-bicalutamide
- NCGC00167487-01
- DTXCID00209197
- CHEBI:3090
- BICALUTAMIDE [USP IMPURITY]
- BCPP000337
- CS-1296
- BRN 5364666
- NCGC00167977-09
- Bicamide
- bicalutamidum
- SMR000466329
- CHEBI:144093
- CAS-90357-06-5
- NCGC00167977-01
- (+/-)-N-(4-Cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methylpropanamide
- BICALUTAMIDE (USP MONOGRAPH)
- Bypro
- Bicalutamide, European Pharmacopoeia (EP) Reference Standard
- NSC-759816
- BICALUTAMIDE [JAN]
- SW197581-4
- Bicalutamide (JP18/USP/INN)
- s1190
- Bicatlon
- NSC 759816
- N-[(4-CYANO-3-TRIFLUOROMETHYL)PHENYL]-3-[(4-FLUOROPHENYL)SULFONYL]-2-HYDROXY-2-METHYLPROPANAMIDE
- EN300-1715981
- BICALUTAMIDE [MART.]
- DB-041165
- BICALUTAMIDE [INN]
- N-(4-cyano-3-(trifluoromethyl)phenyl)-3-(4-fluorophenylsulfonyl)-2-hydroxy-2-methylpropanamide
- Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-
- C08160
- -2-hydroxy-2-methylpropanamide
- NCGC00167977-03
- AB00639963-09
- UNII-A0Z3NAU9DP
- -3-(4-fluorophenylsulfonyl)
- SR-01000759410-5
- N-[4-cyano-3-trifluoromethyl-phenyl]-3-[4-fluorophenyl-sulfonyl]-2-hydroxy-2-methyl-propionamide
- BRD-A29485665-001-12-8
- MFCD00869971
- HMS2232H03
- ICI176,334-1
- BICALUTAMIDE [ORANGE BOOK]
- Propanamide,
- Calutol
- (RS)-4'-cyano-alpha',alpha',alpha',-trifluoro-3-(4-fluorophenylsulphonyl)-2-hydroxy-2-methylpropiono-m-toluidide
- inverted exclamation markY98% (HPLC), powder
- SR-01000759410
- AB00639963-06
- CCG-222330
- Bicalutamide (CDX), >=98% (HPLC), powder
- Bicalutamide [USAN:USP:INN:BAN]
- BICALUTAMIDE (USP-RS)
- NCGC00167977-20
- 4'-Cyano-alpha,alpha,alpha-trifuloro-3-((p-fluorophenyl)sulfonyl)-2-methyl-m-lactotoluidide
- DTXSID2022678
- Tox21_112488
- Raffolutil
- Ormandyl
- SCHEMBL3611
- HY-14249
- BICALUTAMIDE [MI]
- GTPL2863
- N-(4-cyano-3-(trifluoromethyl)phenyl)
- BICALUTAMIDE [HSDB]
- Bicalutamide Crystalline Form II
- Kalumid
- MDL： MFCD00869971
- Inchi： 1S/C18H14F4N2O4S/c1-17(26,10-29(27,28)14-6-3-12(19)4-7-14)16(25)24-13-5-2-11(9-23)15(8-13)18(20,21)22/h2-8,26H,10H2,1H3,(H,24,25)
- InChI Key： LKJPYSCBVHEWIU-UHFFFAOYSA-N
- SMILES： N#CC1C(C(F)(F)F)=CC(NC(C(CS(C2C=CC(F)=CC=2)(=O)=O)(C)O)=O)=CC=1
- BRN： 5364666

Computed Properties

Exact Mass: 430.06100
Monoisotopic Mass: 430.06104075 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 29
Rotatable Bond Count: 5
Complexity: 750
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 116
Surface Charge: 0
Tautomer Count: 2
XLogP3: 2.3
Molecular Weight: 430.4

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.5200
Melting Point: 194.0 to 198.0 deg-C
Boiling Point: 650.3°C at 760 mmHg
Flash Point: 347.1±31.5 °C
Refractive Index: 1.577
Solubility: DMSO: >5mg/mL
PSA: 115.64000
LogP: 4.03338
Sensitiveness: Sensitive to light
Vapor Pressure: 7.54X10-15 mm Hg at 25 °C (est)
Merck: 1200
λmax: 270(CH3CN)(lit.)

Bicalutamide Security Information

Symbol:
Prompt：dangerous
Signal Word：Warning
Hazard Statement： H315-H319-H360
Warning Statement： P201-P202-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P308+P313-P405-P501
Hazardous Material transportation number：3077
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
RTECS：TX1413500
Hazardous Material Identification：
Safety Term：9
Packing Group：III
Risk Phrases：R36/37/38
HazardClass：9
PackingGroup：III
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Bicalutamide Customs Data

HS CODE：2929909090
Customs Data：

China Customs Code:
2929909090

Overview:

2929909090 Other nitrogenous compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2929909090 other compounds with other nitrogen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Bicalutamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-14249-10mM*1mLinDMSO	Bicalutamide	90357-06-5	99.85%	10mM*1mLinDMSO	￥550	2023-07-26
MedChemExpress	HY-14249-50mg	Bicalutamide	90357-06-5	99.85%	50mg	￥500	2024-05-25
MedChemExpress	HY-14249-100mg	Bicalutamide	90357-06-5	99.85%	100mg	￥750	2024-05-25
MedChemExpress	HY-14249-200mg	Bicalutamide	90357-06-5	99.85%	200mg	￥1100	2024-05-25
MedChemExpress	HY-14249-500mg	Bicalutamide	90357-06-5	99.85%	500mg	￥2100	2024-05-25
MedChemExpress	HY-14249-1g	Bicalutamide	90357-06-5	99.85%	1g	￥3300	2024-05-25
MedChemExpress	HY-14249-5g	Bicalutamide	90357-06-5	99.85%	5g	￥9900	2024-05-25
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BB0631-100mg	Bicalutamide	90357-06-5	≥98%	100mg	￥120元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BB0631-1g	Bicalutamide	90357-06-5	≥98%	1g	￥290元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BB0631-5g	Bicalutamide	90357-06-5	≥98%	5g	￥970元	2023-09-15

Bicalutamide Production Method

Production Method 1

371-42-6

90357-51-0

90357-06-5

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; < 25 °C; 5 min, < 25 °C
1.2 Solvents: Tetrahydrofuran ; 2 h, rt
1.3 Reagents: Sodium chloride Solvents: Ethyl acetate , Water ; rt
1.4 Reagents: Hydrogen peroxide ; rt → -55 °C
1.5 Reagents: Trifluoroacetic anhydride ; -15 - 0 °C; 16 h, rt
1.6 Reagents: Sodium chloride Solvents: Water

Reference

: Nucleophilic Aromatic Substitution of Methacrylamide Anion and its Application to the Synthesis of the Anticancer Drug Bicalutamide

Chen, Bang-Chi; Zhao, Rulin; Gove, Stacey; Wang, Bei; Sundeen, Joseph E.; et al, Journal of Organic Chemistry, 2003, 68(26), 10181-10182

Production Method 2

90356-78-8

90357-06-5

Reaction Conditions

1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ; overnight, rt

Reference

: Hydroxysulfenylation of Electron-Deficient Alkenes through an Aerobic Copper Catalysis

Xi, Hui; Deng, Bicheng; Zong, Zhenzhen; Lu, Shenglin; Li, Zhiping, Organic Letters, 2015, 17(5), 1180-1183

Production Method 3

90356-78-8

90357-06-5

Reaction Conditions

1.1 Reagents: Formic acid , Hydrogen peroxide Solvents: Methyl acetate , Water ; 2 - 5 °C; 37 °C; 5 h, 25 - 35 °C

Reference

: Process for preparing extremely pure 4-cyano-3-trifluoromethyl-N-(3-p-fluorophenylsulfonyl-2-hydroxy-2-methylpropionyl)aniline

, Czech Republic, , ,

Production Method 4

90356-78-8

90357-06-5

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Catalysts: Sodium tungsten oxide (Na2WO4) Solvents: Acetone , Water ; 0.5 h, rt

Reference

: An improved process for the preparation of bicalutamides by oxidation of the sulfide precursors using H2O2 as oxidant

, China, , ,

Production Method 5

90356-78-8

90357-06-5

Reaction Conditions

1.1 Reagents: m-Chloroperbenzoic acid

Reference

: DMSO-Mediated Difunctionalization of Electron-Deficient Olefins to Access β-Hydroxysulfides with High Chemoselectivity

Gao, Bao ; Liu, Xiaojun; Yan, Qian; Yang, Ruiting; Jiang, Tao; et al, Synthesis, 2022, 54(9), 2258-2266

Production Method 6

455-15-2

87310-69-8

90357-06-5

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; rt → -78 °C
1.2 Reagents: Butyllithium ; 20 min, -78 °C
1.3 Solvents: Tetrahydrofuran ; rt → -78 °C; -78 °C → rt; 3 h, rt

Reference

: Synthesis and Biological Evaluation of [18F]Bicalutamide, 4-[76Br]Bromobicalutamide, and 4-[76Br]Bromo-thiobicalutamide as Non-Steroidal Androgens for Prostate Cancer Imaging

Parent, Ephraim E.; Dence, Carmen S.; Jenks, Carl; Sharp, Terry L.; Welch, Michael J.; et al, Journal of Medicinal Chemistry, 2007, 50(5), 1028-1040

Production Method 7

90357-51-0

90357-06-5

Reaction Conditions

1.1 Reagents: Cesium fluoride Solvents: Water ; 15 h, 90 °C

Reference

: Silyloxymethanesulfinate as a sulfoxylate equivalent for the modular synthesis of sulfones and sulfonyl derivatives

Kim, Dae-Kwon; Um, Hyun-Suk; Park, Hoyoon; Kim, Seonwoo; Choi, Jin; et al, Chemical Science, 2020, 11(48), 13071-13078

Production Method 8

90356-78-8

90357-06-5

Reaction Conditions

1.1 Reagents: m-Chloroperbenzoic acid ; 12 h, rt

Reference

: Auto-oxidative hydroxysulfenylation of alkenes

Huo, Congde; Wang, Yajun; Yuan, Yong; Chen, Fengjuan; Tang, Jing, Chemical Communications (Cambridge, 2016, 52(45), 7233-7236

Bicalutamide Raw materials

Bicalutamide Preparation Products

Bicalutamide (90357-06-5)

Bicalutamide Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:90357-06-5)Bicalutamide

Order Number:sfd16953;1639626

Stock Status:in Stock

Quantity:200kg/Company Customization

Purity:99.9%/98%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:90357-06-5)Bicalutamide

Order Number:A843528

Stock Status:in Stock

Quantity:25g/100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:00

Price ($):226.0/677.0

Email:sales@amadischem.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:90357-06-5)毕卡鲁胺

Order Number:LE1639626

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:30

Price ($):discuss personally

Email:18501500038@163.com

Bicalutamide Spectrogram

MS-MS

13C NMR

1H NMR

300 MHz

DMSO

Bicalutamide Related Literature

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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
2. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
3. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
4. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
5. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Cas no 90357-06-5 (Bicalutamide)

Bicalutamide Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Bicalutamide Security Information

Bicalutamide Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Bicalutamide Pricemore >>

Bicalutamide Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Bicalutamide Raw materials

Bicalutamide Preparation Products

Bicalutamide Suppliers

Bicalutamide Spectrogram

Bicalutamide Related Literature

Related Categories

90357-06-5 (Bicalutamide) Related Products